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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

3-Ethylisoxazole-5-carboxylic acid, a distinct heterocyclic compound, is emerging as a
valuable building block in the landscape of organic synthesis, particularly in the design and
development of novel pharmaceutical agents. Its unique structural features, combining the
stability of the isoxazole ring with the versatile reactivity of a carboxylic acid moiety, offer
medicinal chemists a powerful tool for molecular exploration. The isoxazole scaffold serves as
a bioisosteric replacement for other functional groups, often improving the pharmacokinetic and
pharmacodynamic profiles of drug candidates. This guide provides a comprehensive overview
of the synthesis, key reactions, and applications of 3-ethylisoxazole-5-carboxylic acid,
equipping researchers with the knowledge to effectively utilize this promising synthetic
intermediate.

Introduction

The isoxazole ring system is a prominent scaffold in medicinal chemistry, found in a variety of
clinically approved drugs and biologically active compounds. The incorporation of an ethyl
group at the 3-position and a carboxylic acid at the 5-position of the isoxazole ring endows 3-
ethylisoxazole-5-carboxylic acid with a uniqgue combination of lipophilicity and functionality.
This arrangement allows for diverse chemical modifications, making it an attractive starting
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material for the synthesis of complex molecular architectures. The carboxylic acid group can be
readily converted into a wide range of functional groups, such as esters, amides, and ketones,
providing access to a vast chemical space for structure-activity relationship (SAR) studies.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical properties of a building block is crucial
for its effective application in synthesis. The key data for 3-ethylisoxazole-5-carboxylic acid
are summarized below.

Property Value

CAS Number 14633-21-7

Molecular Formula CeH7NOs3

Molecular Weight 141.12 g/mol
Appearance White to off-white solid
Purity >95% (typical)
SMILES 0=C(0)clcc(CC)nol

INChl=1S/C6H7NO3/c1-2-5-4-6(8)10-9-
5/h4H,2H2,1H3,(H,7,8)

InChl

Note: Spectroscopic data for 3-ethylisoxazole-5-carboxylic acid is not widely available in
public databases. Researchers are advised to perform their own analytical characterization
(NMR, IR, MS) upon synthesis or acquisition.

Synthesis of 3-Ethylisoxazole-5-carboxylic Acid

The synthesis of 3-ethylisoxazole-5-carboxylic acid can be achieved through a multi-step
sequence starting from readily available precursors. A general and adaptable strategy involves
the construction of the isoxazole ring followed by functional group manipulations.

General Synthetic Approach
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A plausible and commonly employed route for the synthesis of 3,5-disubstituted isoxazoles
involves the reaction of a B-dicarbonyl compound or its equivalent with hydroxylamine. For 3-
ethylisoxazole-5-carboxylic acid, a suitable starting material would be an ester of 3-
oxopentanoic acid. The general workflow is depicted below.

Synthesis of 3-Ethylisoxazole-5-carboxylic Acid h
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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